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Compound of Interest

Tert-butyl 4-
Compound Name:
oxocyclohexanecarboxylate

Cat. No.: B153428

For researchers and professionals in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is paramount. This guide provides essential safety
and logistical information for the disposal of tert-butyl 4-oxocyclohexanecarboxylate,
ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Hazard Assessment

Tert-butyl 4-oxocyclohexanecarboxylate is classified as a hazardous substance,
necessitating careful handling and disposal. According to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), this compound is known to cause skin
irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1].
Therefore, appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, should be worn at all times when handling this
chemical.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of tert-butyl 4-
oxocyclohexanecarboxylate are summarized in the table below.
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Property Value

Molecular Formula C11H1803[1][2]

Molecular Weight 198.26 g/mol [1]

Appearance White to off-white solid[3]

Boiling Point 271.5 £ 33.0 °C (Predicted)[2]
Density 1.042 + 0.06 g/cm3 (Predicted)[2]

Room Temperature, under an inert
Storage Temperature
atmosphere[3]

Step-by-Step Disposal Protocol

The recommended disposal procedure for tert-butyl 4-oxocyclohexanecarboxylate is to treat
it as hazardous waste and dispose of it through an approved waste disposal plant[1][4].
Adherence to local, regional, and national regulations is mandatory.

1. Waste Segregation and Collection:

» Designate a specific, clearly labeled, and chemically compatible container for the collection
of tert-butyl 4-oxocyclohexanecarboxylate waste.

e The container must be in good condition with a secure, tight-fitting lid to prevent leaks or
spills.

» Do not mix this waste with other chemical waste unless compatibility has been confirmed.
2. Handling of Spills and Contaminated Materials:

¢ In the event of a small spill, absorb the material with an inert, non-combustible absorbent
such as sand or vermiculite.

e Scoop the absorbed material and any contaminated solids (e.g., gloves, paper towels) into
the designated hazardous waste container.
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» For larger spills, evacuate the area and follow your institution's emergency response
procedures.

3. Labeling the Waste Container:

e The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "tert-butyl 4-oxocyclohexanecarboxylate."

« Include the approximate quantity of waste and the date of initial waste accumulation.
4. Storage of Chemical Waste:

o Store the sealed waste container in a designated, well-ventilated satellite accumulation area
within the laboratory.

e The storage area should be secure and away from incompatible materials.
5. Final Disposal:

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to
arrange for pickup and final disposal.

e Do not attempt to dispose of this chemical through standard trash or down the drain[5].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of tert-
butyl 4-oxocyclohexanecarboxylate.
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Caption: Disposal workflow for tert-butyl 4-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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